Cas no 1437483-16-3 (6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid)

• Product Name: 6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid
• CAS No: 1437483-16-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5150740
• Update Time: 2026-03-03

6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Neopentyloxy)pyridazine-4-carboxylic acid
• 6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid

• Inchi： 1S/C10H14N2O3/c1-10(2,3)6-15-8-4-7(9(13)14)5-11-12-8/h4-5H,6H2,1-3H3,(H,13,14)
• InChI Key： PSKMQIGOWRXORK-UHFFFAOYSA-N
• SMILES： C1=NN=C(OCC(C)(C)C)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid

6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1437483-16-3, known as 6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyridazine derivatives, which are known for their aromaticity and versatility in organic synthesis.

Pyridazine, a six-membered ring containing two nitrogen atoms at positions 1 and 2, forms the core structure of this compound. The substitution pattern at position 6 with a 2,2-dimethyl-propoxy group introduces steric hindrance and electronic effects that can significantly influence the compound's reactivity and stability. The carboxylic acid group at position 4 adds to the compound's functional diversity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of 6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid in medicinal chemistry. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The steric bulk introduced by the 2,2-dimethyl-propoxy group has been shown to enhance the compound's ability to bind to specific protein targets, making it a promising candidate for drug design.

In addition to its medicinal applications, this compound has also been investigated for its role in agrochemicals. Its ability to modulate plant growth hormones has led to its consideration as a potential herbicide or plant growth regulator. Field trials have demonstrated its efficacy in controlling weeds without adverse effects on crop plants, suggesting a sustainable alternative to conventional pesticides.

The synthesis of 6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with biological systems, aiding in the design of more effective drug candidates.

In conclusion, 6-(2,2-Dimethyl-propoxy)-pyridazine-4-carboxylic acid represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial applications.